Cas no 103441-80-1 (2-(acetyloxy)-1-(2-pyridinyl)-Ethanone)

• Product Name: 2-(acetyloxy)-1-(2-pyridinyl)-Ethanone
• CAS No: 103441-80-1
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD19690418
• CID: 1096969
• PubChem ID: 13862670
• Update Time: 2025-11-01

2-(acetyloxy)-1-(2-pyridinyl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(acetyloxy)-1-(2-pyridinyl)-Ethanone
• 2-Oxo-2-(pyridin-2-yl)ethyl acetate
• 2-Oxo-2-(2-pyridyl)ethyl Acetate
• SY272145
• E70259
• (2-oxo-2-pyridin-2-ylethyl) acetate
• MFCD19690418
• 103441-80-1

• MDL： MFCD19690418
• Inchi： 1S/C9H9NO3/c1-7(11)13-6-9(12)8-4-2-3-5-10-8/h2-5H,6H2,1H3
• InChI Key： PKCHJOYORTYKQW-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC(C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(acetyloxy)-1-(2-pyridinyl)-Ethanone

Comprehensive Overview of 2-(acetyloxy)-1-(2-pyridinyl)-Ethanone (CAS No. 103441-80-1): Properties, Applications, and Industry Insights

2-(acetyloxy)-1-(2-pyridinyl)-Ethanone (CAS No. 103441-80-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, also referred to as acetyl pyridinyl ethanone derivative, belongs to the class of pyridine-containing esters, which are widely explored for their versatile reactivity and potential applications. Its molecular formula, C₉H₉NO₃, highlights a balanced combination of aromatic and acyl functional groups, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyridine-based compounds like 2-(acetyloxy)-1-(2-pyridinyl)-Ethanone has surged, driven by their role in drug discovery and material science. Researchers frequently search for "CAS 103441-80-1 solubility" or "synthesis of acetyl pyridinyl ethanone," reflecting the compound's relevance in optimizing reaction conditions. Its acetyloxy group enhances solubility in organic solvents, while the pyridinyl moiety contributes to coordination chemistry, enabling applications in catalysis and ligand design.

From an industrial perspective, 103441-80-1 is often utilized as a building block for heterocyclic frameworks. A trending topic in organic chemistry forums revolves around "green synthesis of pyridine derivatives," where this compound serves as a model substrate for eco-friendly protocols. Its stability under mild conditions aligns with the growing emphasis on sustainable chemical processes, a key concern for modern manufacturers. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, addressing frequent queries like "how to characterize CAS 103441-80-1."

The pharmacological potential of 2-(acetyloxy)-1-(2-pyridinyl)-Ethanone is another area of exploration. While not a drug itself, its scaffold appears in studies targeting "bioactive pyridine analogs" and "enzyme inhibitors." Computational chemists often investigate its molecular docking properties, leveraging its hydrogen-bonding capacity for virtual screening. These applications resonate with the broader trend of AI-driven drug discovery, where fragments like this compound are prioritized for library design.

Handling and storage recommendations for CAS 103441-80-1 emphasize protection from moisture and light, as hydrolysis of the acetyl ester could alter its reactivity. Safety data sheets (SDS) typically highlight standard laboratory precautions, responding to searches like "is 2-(acetyloxy)-1-(2-pyridinyl)-Ethanone hazardous." Regulatory compliance remains straightforward, as it falls outside restricted categories, though proper documentation is advised for international shipping.

Emerging research directions include the compound's utility in photocatalysis and metal-organic frameworks (MOFs), topics frequently cited in recent patents. The integration of 103441-80-1 into nanomaterials also aligns with the surge in "functionalized pyridine materials" searches. As industries prioritize high-value intermediates, this compound's cost-effectiveness and modularity position it favorably for scalable production.

In summary, 2-(acetyloxy)-1-(2-pyridinyl)-Ethanone exemplifies the intersection of fundamental chemistry and applied innovation. Its dual functionality as a research reagent and structural motif ensures sustained interest across academic and industrial sectors, particularly in contexts demanding tailored heterocyclic architectures.